Cas no 2098081-83-3 (1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate)

• Product name: 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate
• CAS No: 2098081-83-3
• MF: C₁₈H₃₄N₂O₄
• MW: 342.473565578461
• CID: 5042973

1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-ethyl 4-(3-methylbutylamino)piperidine-1,3-dicarboxylate
• 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate

• Inchi： 1S/C18H34N2O4/c1-7-23-16(21)14-12-20(17(22)24-18(4,5)6)11-9-15(14)19-10-8-13(2)3/h13-15,19H,7-12H2,1-6H3
• InChI Key： DQXSUXZVXGYBMX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C(=O)OC(C)(C)C)CCC1NCCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 418
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9

Additional information on 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate

Introduction to 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate (CAS No. 2098081-83-3)

1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate, identified by its CAS number 2098081-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate, including its bulky substituents and functional groups, make it a promising candidate for further exploration in drug discovery and development.

The tert-butyl group at the 1-position of the piperidine ring contributes to the steric hindrance of the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. Additionally, the presence of an ethyl group at the 3-position and an isopentylamino group at the 4-position introduces further complexity to its chemical properties. These substituents not only affect the molecule's solubility and metabolic stability but also play a crucial role in modulating its pharmacokinetic behavior.

In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that piperidine-based compounds exhibit potential in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate molecule, with its intricate structural framework, is being investigated for its potential as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of bulky substituents and functional groups allows for fine-tuning of its pharmacological properties. Researchers are exploring various modifications to optimize its bioactivity and pharmacokinetic profile. For instance, computational modeling studies have suggested that slight alterations in the substitution pattern can significantly enhance its binding affinity to specific protein targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex piperidine derivatives like 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate. These synthetic methodologies have not only facilitated the production of larger quantities of the compound for experimental purposes but also allowed for rapid screening of analogs with improved properties. This has accelerated the pace of drug discovery and development in academic and industrial settings.

The biological activity of 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate has been preliminarily evaluated in various in vitro assays. Initial results indicate that it exhibits moderate activity against certain enzymes and receptors relevant to therapeutic intervention. However, further studies are needed to fully elucidate its mechanism of action and potential side effects. Preclinical trials are underway to assess its safety and efficacy in animal models before considering human trials.

The structural complexity of this compound also presents challenges in terms of drug formulation and delivery. Researchers are exploring novel delivery systems that can enhance its bioavailability and target specificity. For example, lipid-based nanoparticles have shown promise in improving the delivery efficiency of complex molecules like 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate to target tissues.

In conclusion, 1-(Tert-butyl) 3-ethyl 4-(isopentylamino)piperidine-1,3-dicarboxylate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.